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Compound of Interest

Compound Name: Methaqualone-d5

CAS No.: 1184966-71-9

Cat. No.: B13446661

Get Quote

The central requirement for disposing of any controlled substance (CS) is rendering it "non-

retrievable." This is defined by the DEA (21 CFR § 1300.[1][2]05) as a state where the

substance’s physical or chemical condition is permanently altered, making it unavailable and

unusable for all practical purposes.

Phase 1: Classification & Regulatory Status[1]
Before initiating disposal, you must determine if your specific Methaqualone-d5 product is

regulated as a Schedule I substance or if it falls under an "Exempt Chemical Preparation"

status.[1]

The Exemption Check (Critical Step)
Methaqualone is a Schedule I substance.[1][3] However, many deuterated internal standards

are sold as Exempt Chemical Preparations (ECPs). These are specific formulations (usually

low concentration in solvent) that the DEA has exempted from specific regulatory controls,

including some disposal restrictions.
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Status Criteria Disposal Pathway

Exempt Chemical Preparation

Product is listed on the

manufacturer's specific DEA

Exemption List (e.g., 100

µg/mL in Methanol). Label

often states "Exempt."[1]

Chemical Waste Stream (See

Phase 3)

Controlled Inventory

Neat powder, high

concentration, or any

formulation not explicitly

exempted.

Reverse Distribution (See

Phase 2)

Wastage

Residual amount left in a

syringe/vial after immediate

analytical use.[1]

Witnessed Destruction (See

Phase 4)

Warning: Deuterium enrichment (d5) does not automatically exempt a substance from

scheduling.[1] Unless your specific lot/formulation is on the DEA Exempt List, you must treat it

as a Schedule I Controlled Substance.[1]

Phase 2: Disposal of Controlled Inventory (Schedule
I)
If your Methaqualone-d5 is not exempt (e.g., neat powder or expired non-exempt stock), you

cannot simply discard it. You must transfer custody to a registered Reverse Distributor.[1][2][4]

The Reverse Distribution Protocol
This is the "Gold Standard" for liability protection.[1] It transfers the legal burden of destruction

to a third party.[1]
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Inventory Assessment:

Reconcile your physical inventory with your logbook.[1]

Ensure the Methaqualone-d5 container is sealed and labeled "Expired/To Be Disposed."

[1]

Do not complete DEA Form 41 yet (this is for on-site destruction).[1]

Select a Reverse Distributor:

Verify the vendor holds a valid DEA registration for Schedule I destruction.[1]

Note: Schedule I transfers often require pre-approval and a specific DEA Form 222 (or

CSOS equivalent) initiated by the receiver (the distributor).[1]

Transfer Documentation (Chain of Custody):

Form 222: The Reverse Distributor (Receiver) issues the Form 222 to your lab (Supplier).

Execution: You fulfill the order on the Form 222, shipping the Methaqualone-d5 to them.

Record Retention: Keep Copy 1 (or the electronic equivalent) of the Form 222 for 2 years.

[1]

Final Destruction:

The Reverse Distributor destroys the substance and files Form 41 with the DEA.

Request a "Certificate of Destruction" for your internal safety records.[1]

Phase 3: Disposal of Exempt Preparations &
Chemical Waste
If your Methaqualone-d5 is an Exempt Chemical Preparation (e.g., 100 µg/mL in Methanol), it

is treated as hazardous chemical waste, not a controlled substance.

RCRA Waste Classification
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Methaqualone itself is not P-listed or U-listed under RCRA.[1] However, the solvent (usually

Methanol) dictates the waste code.

Component Hazard Characteristic EPA Waste Code

Methanol (Solvent) Ignitable (Flash point < 60°C) D001

Methanol (Solvent) Toxic (if >10%) F003 (Spent solvent)

Methaqualone-d5 Toxic / Pharmaceutical
Not Listed (manage as

characteristic)

Operational Steps
Segregation: Place the vial in the Flammable/Solvent waste stream.[1]

Labeling: Label as "Hazardous Waste - Flammable (Methanol) - Contains Trace

Methaqualone-d5."[1]

Disposal: Ship via your standard hazardous waste hauler for incineration. High-temperature

incineration guarantees the destruction of the parent molecule.[1]

Phase 4: Disposal of Analytical Wastage
"Wastage" refers to small, residual amounts remaining after an assay (e.g., 50 µL left in a

syringe). This does not require a Reverse Distributor but requires Witnessed Destruction.[1]

Method: Adsorb the liquid into a chemical destruction cartridge (e.g., activated carbon

systems like RxDestroyer) or mix with an irreversible solidifier (e.g., kitty litter/sawdust) if

permitted by local SOPs.

Witness: A second authorized employee must watch the destruction.

Logging: Record the wastage in your internal usage log (not Form 41).

Visual Decision Logic
The following diagram illustrates the decision-making process for compliant disposal.
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Disposal of Methaqualone-d5

Is it an 'Exempt Chemical Preparation'?

YES: Exempt Status Confirmed

Listed on Manufacturer Exempt List

NO: Regulated Schedule I

Neat Powder / Non-Listed

Dispose as Hazardous Chemical Waste
(RCRA D001/F003) Is it 'Wastage' (Residual)?

NO: Expired/Unused Inventory YES: Analytical Residue

Contact Reverse Distributor

Execute DEA Form 222
(Transfer Custody)

On-Site Witnessed Destruction
(Carbon Adsorption/Neutralization)

Log in Internal Records
(No Form 41 Required)

Click to download full resolution via product page

Caption: Decision matrix for determining the compliant disposal pathway based on regulatory

status and waste type.

Safety & Handling (Deuterium Specifics)
While Methaqualone-d5 is chemically stable, the "d5" designation (Deuterium) implies specific

handling nuances often misunderstood in safety protocols.
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Isotopic Stability: Deuterium is a stable isotope, not radioactive.[1] Do not dispose of this in

radioactive waste streams (unless mixed with actual radiolabels like Tritium/C14).[1]

Chemical Equivalence: For the purpose of toxicity and chemical reactivity, treat

Methaqualone-d5 exactly as the parent compound (Methaqualone).

PPE: Nitrile gloves, safety glasses, and lab coat.

Inhalation Risk: If handling neat powder, use a fume hood or Class II Biosafety Cabinet to

prevent inhalation of particulates (CNS depressant).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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